1-(2-Chloropropanoylamino)-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide

• IUPAC Name: 1-(2-chloropropanoylamino)-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide
• InChI: InChI=1S/C10H15ClF2N2O2/c1-6(11)7(16)14-9(8(17)15(2)3)4-10(12,13)5-9/h6H,4-5H2,1-3H3,(H,14,16)
• InChI Key: IKRAWAIUBKQMMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1(CC(C1)(F)F)C(=O)N(C)C)Cl
• Molecular Formula: C10H15ClF2N2O2
• Molecular Weight: 268.69 g/mol

Description

The compound “1-(2-Chloropropanoylamino)-3,3-difluoro-N,N-dimethylcyclobutane-1-carboxamide” is a complex organic molecule. It contains a cyclobutane ring, which is a four-membered carbon ring, substituted with various functional groups including an amide, a chloropropanoyl group, and two fluorine atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the cyclobutane ring, followed by the introduction of the amide and chloropropanoyl groups. The exact synthesis pathway would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the cyclobutane ring, amide group, and chloropropanoyl group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on its functional groups. For example, the amide group could participate in condensation or hydrolysis reactions, while the chloropropanoyl group could undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be influenced by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would be related to how it interacts with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. Proper safety precautions should always be taken when working with chemicals.

Future Directions

The future directions for research on this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its mechanism of action.